Cas no 2418717-12-9 ((3-Ethynyl-5-iodo-4-methylphenyl)methanethiol)

• Product Name: (3-Ethynyl-5-iodo-4-methylphenyl)methanethiol
• CAS No: 2418717-12-9
• MF: C₁₀H₉IS
• MW: 288.147933721542
• CID: 5678208
• PubChem ID: 165775903
• Update Time: 2025-05-22

(3-Ethynyl-5-iodo-4-methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2418717-12-9
• (3-ethynyl-5-iodo-4-methylphenyl)methanethiol
• EN300-26627284
• (3-Ethynyl-5-iodo-4-methylphenyl)methanethiol

• Inchi： 1S/C10H9IS/c1-3-9-4-8(6-12)5-10(11)7(9)2/h1,4-5,12H,6H2,2H3
• InChI Key： BDEBNJLMRIOBSX-UHFFFAOYSA-N
• SMILES： IC1=CC(CS)=CC(C#C)=C1C

Computed Properties

• Exact Mass: 287.94697g/mol
• Monoisotopic Mass: 287.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Additional information on (3-Ethynyl-5-iodo-4-methylphenyl)methanethiol

The Compound CAS No. 2418717-12-9: (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol

The compound with CAS No. 2418717-12-9, commonly referred to as (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an ethynyl group, an iodine substituent, and a methyl group attached to a phenyl ring, with a methanethiol functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol in the development of advanced materials, particularly in the realm of electronic devices. The presence of the ethynyl group (a carbon-carbon triple bond) contributes to the molecule's high reactivity and ability to undergo various chemical transformations. This property is particularly advantageous in the synthesis of conjugated systems, which are essential components in organic electronics. For instance, researchers have explored the use of this compound in the fabrication of flexible electronics and light-emitting diodes (LEDs), where its electronic properties play a pivotal role in enhancing device performance.

In addition to its electronic applications, (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol has also been investigated for its potential in medicinal chemistry. The iodine substituent on the phenyl ring is known to influence the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems. Recent findings suggest that this compound could serve as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Its ability to undergo nucleophilic substitution reactions further enhances its versatility in medicinal applications.

The synthesis of (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the phenol derivative, followed by iodination and alkyne functionalization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

One of the most intriguing aspects of this compound is its reactivity under various conditions. The methanethiol group (-SCH3) is highly nucleophilic, enabling it to participate in a wide range of chemical reactions, including thiolation, coupling, and cross-coupling reactions. These reactions are not only fundamental to organic synthesis but also play a critical role in materials science and drug discovery.

From an environmental perspective, (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable alternatives for their chemical processes.

In conclusion, (3-Ethynyl-5-Iodo-4-Methylphenyl)Methanethiol (CAS No. 2418717-12-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.